BENGHE Foundational & Exploratory

Check Availability & Pricing

Demeton: A Technical Guide to its Chemical
Identity, Biological Activity, and Analysis

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Demeton

Cat. No.: B052138

For Researchers, Scientists, and Drug Development Professionals

Abstract

Demeton is an organophosphate insecticide and acaricide, notable for being one of the first
systemic pesticides. It exists as a mixture of two isomers, Demeton-O and Demeton-S. This
technical guide provides a comprehensive overview of Demeton's chemical identifiers, its
primary mechanism of action through acetylcholinesterase inhibition, its metabolic pathways,
and toxicological profile. Detailed experimental protocols for relevant biological assays and
analytical methods are also presented. The document aims to serve as a thorough resource for
researchers and professionals in the fields of toxicology, pharmacology, and drug development.

Chemical Identifiers and Properties

Demeton is a mixture of two isomers: the thiono isomer (Demeton-O) and the thiolo isomer
(Demeton-S).[1] The technical product is typically a mixture of these two in a 2:1 ratio of
Demeton-S to Demeton-O.[1]

Chemical Identifiers

A comprehensive list of chemical identifiers for Demeton and its individual isomers is provided
in the table below.
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Identifier Demeton (Mixture) Demeton-O Demeton-S
CAS Number 8065-48-3[1] 298-03-3 126-75-0[1]
PubChem CID 24722[1] 9273 24723

Mixture of O,0-Diethyl

O-[2-(ethylthio)ethyl] _ ,

) 0,0-Diethyl O-[2- 0,0-Diethyl S-[2-

phosphorothioate and ] ]

IUPAC Name (ethylthio)ethyl] (ethylthio)ethyl]

0,0-Diethyl S-[2-
(ethylthio)ethyl]

phosphorothioate

phosphorothioate

phosphorothioate

Molecular Formula C8H1903PS2 C8H1903PS2 C8H1903PS2

Molecular Weight 258.34 g/mol 258.34 g/mol 258.34 g/mol

inChi K FAXIJTUDSBIMHY- JANTEVJWSSHCLB- GRPRVIYRYGLIJU-

n e

Y UHFFFAOYSA-N[1] UHFFFAOYSA-N UHFFFAOYSA-N

CCOP(=S)

SMILES (OCC)OCCSCC.CCO  CCOP(=S) CCOP(=0)
P(=0) (oceyocescce (0ce)scesce
(0ce)scesca]
Systox, Mercaptofos, Isosystox,

Synonyms

Demox([1]

Thioldemeton

Physicochemical Properties

Property Value

Appearance Amber, oily liquid[1]

Odor Sulfur-like[1]

Boiling Point 128 °C at 1 mmHg (Demeton-S)[1]

Solubility in Water

2.0 g/100 mL (Demeton-S)

Synthesis
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The synthesis of Demeton involves the reaction of 2-(ethylthio)ethanol with O,O-diethyl
phosphorochloridothioate.[1] This reaction produces a mixture of the Demeton-O and
Demeton-S isomers.

Experimental Protocol: General Synthesis of Demeton

Disclaimer: This protocol is a general description and should be adapted and optimized with
appropriate safety precautions in a laboratory setting.

Materials:

o 2-(ethylthio)ethanol

0O,0-diethyl phosphorochloridothioate

Toluene (or other suitable solvent)

Anhydrous sodium carbonate

Metallic copper (catalyst)

Procedure:

In a reaction vessel, dissolve 2-(ethylthio)ethanol in toluene.

e Add anhydrous sodium carbonate to the solution.

 Introduce a catalytic amount of metallic copper.

e Slowly add O,O-diethyl phosphorochloridothioate to the reaction mixture while stirring.
e The reaction is typically carried out at a controlled temperature.

e Upon completion, the reaction mixture is worked up to isolate the Demeton isomers. This
may involve filtration to remove solids and distillation under reduced pressure to purify the
product.

Note: This reaction yields a mixture of Demeton-O and Demeton-S. Further purification steps,
such as chromatography, would be required to separate the individual isomers.
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Mechanism of Action and Signaling Pathways

The primary mechanism of toxicity for Demeton is the inhibition of acetylcholinesterase
(AChE), an enzyme crucial for the breakdown of the neurotransmitter acetylcholine.[2]

Acetylcholinesterase Inhibition

Inhibition of AChE by Demeton leads to an accumulation of acetylcholine at cholinergic
synapses, resulting in overstimulation of muscarinic and nicotinic receptors. This disruption of
the cholinergic system is responsible for the acute toxic effects observed.
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Caption: Inhibition of Acetylcholinesterase by Demeton.

Other Signaling Pathways
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The primary and well-documented signaling impact of Demeton is the disruption of cholinergic
signaling. Extensive research on the effects of Demeton on other specific signaling pathways,
such as the PI3K/Akt or MAPK pathways, is not readily available in the public literature. This is
likely due to its status as an older and now largely discontinued pesticide. The focus of
toxicological studies has been on its potent and acute effects on the nervous system.

Metabolism

Demeton undergoes metabolic transformation in vivo, primarily through oxidation of the
thioether group.[1]

Demeton-O Demeton-S

Dxidation Dxidation

Demeton-O Sulfoxide Demeton-S Sulfoxide

Dxidation Dxidation

Demeton-O Sulfone Demeton-S Sulfone

Click to download full resolution via product page
Caption: Metabolic pathway of Demeton isomers.

Toxicity

Demeton is highly toxic to mammals. The toxicity can vary between the two isomers, with
Demeton-S generally being more toxic than Demeton-O.

© 2025 BenchChem. All rights reserved. 6/12 Tech Support


https://www.benchchem.com/product/b052138?utm_src=pdf-body
https://www.benchchem.com/product/b052138?utm_src=pdf-body
https://www.benchchem.com/product/b052138?utm_src=pdf-body
https://en.wikipedia.org/wiki/Demeton
https://www.benchchem.com/product/b052138?utm_src=pdf-body-img
https://www.benchchem.com/product/b052138?utm_src=pdf-body
https://www.benchchem.com/product/b052138?utm_src=pdf-body
https://www.benchchem.com/product/b052138?utm_src=pdf-body
https://www.benchchem.com/product/b052138?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052138?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Species Route LD50 (mg/kg)
Rat (Demeton-S) Oral 1.5[1]

Rat (Demeton-0) Oral 7.5[1]

Rabbit Oral 5 (LDLo)[1]
Mouse Oral 7.85 (LDLo)[1]

Experimental Protocols
Acetylcholinesterase Inhibition Assay (Eliman's Method)

This colorimetric assay is a standard method for determining AChE activity and its inhibition.[3]

Materials:

Acetylcholinesterase (AChE) solution

Acetylthiocholine iodide (ATCI), substrate

5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB), Ellman's reagent

Phosphate buffer (e.g., pH 8.0)

Demeton solution (or other inhibitor)

96-well microplate

Microplate reader

Procedure:

e Prepare working solutions of AChE, ATCI, and DTNB in phosphate buffer.

» In a 96-well plate, add a specific volume of phosphate buffer to each well.

o Add the Demeton solution at various concentrations to the test wells. Include a control well
with no inhibitor.
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e Add the AChE solution to all wells except for a blank.

 Incubate the plate for a predefined period (e.g., 15 minutes) at a controlled temperature
(e.g., 37°C) to allow the inhibitor to interact with the enzyme.

« Initiate the reaction by adding the ATCI substrate to all wells.
o Immediately add DTNB to all wells.
o Measure the absorbance at 412 nm at regular intervals using a microplate reader.

e The rate of color change is proportional to the AChE activity. Calculate the percentage of
inhibition for each Demeton concentration.

Analysis of Demeton Residues in Soil (GC-FPD/NPD)

This protocol outlines a general procedure for the extraction and analysis of Demeton from soil
samples using gas chromatography with a flame photometric detector (FPD) or a nitrogen-
phosphorus detector (NPD).[4]

Materials:

e Soil sample

» Acetonitrile

» Dichloromethane

e Anhydrous sodium sulfate

e Gas chromatograph with FPD or NPD

o Appropriate GC column (e.g., capillary column suitable for organophosphate analysis)
 Demeton analytical standard

Procedure: 1. Extraction: a. Weigh a known amount of the soil sample. b. Extract the soill
sample with a mixture of water and acetonitrile using sonication. c. Partition the pesticides into
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dichloromethane. d. Dry the dichloromethane extract with anhydrous sodium sulfate. e.
Concentrate the extract to a small volume.

2. Gas Chromatography Analysis: a. Inject a known volume of the concentrated extract into the
GC. b. The GC is programmed with a specific temperature gradient to separate the
components of the mixture. c. The FPD or NPD detects the phosphorus and/or nitrogen atoms
in the Demeton molecule as it elutes from the column. d. Identify and quantify Demeton by
comparing the retention time and peak area to that of a known analytical standard.
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Caption: Workflow for Demeton residue analysis in soil.
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Conclusion

Demeton is a potent organophosphate pesticide with a well-characterized mechanism of action
centered on the inhibition of acetylcholinesterase. This guide has provided a detailed summary
of its chemical properties, synthesis, biological activity, and analytical methods. The provided
experimental protocols offer a starting point for researchers investigating the effects and
detection of Demeton. While its use has been largely discontinued due to high toxicity, the
study of Demeton and similar organophosphates remains relevant for understanding
neurotoxicology and for the development of potential antidotes and therapeutic interventions for
organophosphate poisoning.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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